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Compound of Interest

Compound Name: Ac-Pro-Leu-Gly-OH

Cat. No.: B1365548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the reconstitution, handling, and storage of

lyophilized Ac-Pro-Leu-Gly-OH (Acetyl-Prolyl-Leucyl-Glycine). Adherence to these protocols is

crucial for maintaining the peptide's integrity and ensuring reproducible experimental outcomes.

Product Information and Storage
Lyophilized Ac-Pro-Leu-Gly-OH is a synthetic peptide supplied as a white powder. Proper

storage is essential to prevent degradation.

Initial Storage: Upon receipt, store the lyophilized peptide at -20°C or -80°C in a desiccated

environment.[1][2]

Reconstituted Storage: After reconstitution, it is recommended to aliquot the peptide solution

into single-use volumes to avoid repeated freeze-thaw cycles.[1] Store these aliquots at

-20°C or -80°C. For short-term storage (up to one week), reconstituted solutions can be kept

at 2-8°C.

Reconstitution of Ac-Pro-Leu-Gly-OH
The choice of solvent is critical for successful reconstitution and depends on the peptide's

properties and the intended downstream application. Ac-Pro-Leu-Gly-OH has a neutral overall
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charge and contains hydrophobic residues (Proline, Leucine), which may affect its aqueous

solubility.

Recommended Solvents:

Aqueous/Organic Mixture: For a stock solution, reconstitute the peptide in a mixture of

acetonitrile and sterile water (1:1) to a concentration of 1 mg/mL.[1]

Organic Solvents First: For potentially higher concentrations or if aqueous solubility is poor,

dissolve the peptide in a minimal amount of an organic solvent like Dimethyl Sulfoxide

(DMSO) and then slowly add the aqueous buffer of choice (e.g., Phosphate-Buffered Saline,

pH 7.4) to the desired final concentration. Note that high concentrations of organic solvents

may be incompatible with certain biological assays.

Reconstitution Protocol:

Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature to

prevent condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add the appropriate volume of the chosen solvent to the vial.

Gently swirl or vortex the vial to dissolve the peptide completely. If necessary, sonication can

be used to aid dissolution, but care should be taken to avoid heating the sample.[1]

Visually inspect the solution to ensure it is clear and free of particulates before use.

Quantitative Data Summary
The following table summarizes key quantitative information for Ac-Pro-Leu-Gly-OH.
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Parameter Value Reference/Method

Molecular Weight 327.38 g/mol [2][3]

Recommended Stock

Concentration
1 mg/mL [1]

Recommended Reconstitution

Solvent
Acetonitrile:Water (1:1) [1]

Solubility in Water To be determined See Protocol 5.1

Solubility in PBS (pH 7.4) To be determined See Protocol 5.1

Solubility in DMSO To be determined See Protocol 5.1

Stability at -20°C

(Reconstituted)
To be determined See Protocol 5.2

Stability at 4°C (Reconstituted) To be determined See Protocol 5.2

Freeze-Thaw Stability To be determined See Protocol 5.2

Experimental Workflows and Signaling Pathways
Reconstitution and Handling Workflow
The following diagram outlines the general workflow for the proper reconstitution and handling

of lyophilized Ac-Pro-Leu-Gly-OH.

Caption: Workflow for the reconstitution and handling of Ac-Pro-Leu-Gly-OH.

Hypothetical Signaling Pathway
This diagram illustrates a hypothetical signaling pathway where Ac-Pro-Leu-Gly-OH could act

as an inhibitor of a key protease involved in a pro-inflammatory cascade.

Caption: Hypothetical inhibition of a pro-inflammatory pathway by Ac-Pro-Leu-Gly-OH.

Experimental Protocols
Protocol for Determining Peptide Solubility
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Objective: To determine the maximum solubility of Ac-Pro-Leu-Gly-OH in various solvents.

Materials:

Lyophilized Ac-Pro-Leu-Gly-OH

Solvents: Sterile deionized water, PBS (pH 7.4), DMSO, Acetonitrile

Microcentrifuge tubes

Vortex mixer

Sonicator bath

Calibrated balance

Methodology:

Weigh out a small, precise amount of lyophilized peptide (e.g., 1 mg) into several

microcentrifuge tubes.

To the first tube, add the primary solvent of interest (e.g., sterile water) in small, incremental

volumes (e.g., 50 µL).

After each addition, vortex the tube for 30 seconds. If the peptide is not fully dissolved,

sonicate for 2-5 minutes.

Visually inspect for any remaining solid particles.

Continue adding solvent incrementally until the peptide is fully dissolved.

Record the total volume of solvent required to achieve a clear solution.

Calculate the solubility in mg/mL.

Repeat steps 2-7 for each solvent to be tested (PBS, DMSO, etc.).

Protocol for Assessing Peptide Stability
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Objective: To evaluate the stability of reconstituted Ac-Pro-Leu-Gly-OH under different storage

conditions.

Materials:

Reconstituted Ac-Pro-Leu-Gly-OH stock solution (e.g., 1 mg/mL)

Microcentrifuge tubes

Incubators/water baths set at desired temperatures (e.g., 4°C, 25°C)

-20°C and -80°C freezers

High-Performance Liquid Chromatography (HPLC) system with a C18 column

Mass Spectrometer (MS)

Methodology:

Time-Zero Sample: Immediately after reconstitution, take an aliquot of the peptide solution

and analyze it by HPLC-MS to determine the initial purity and concentration. This will serve

as the baseline (T=0).

Storage Conditions:

Temperature Stability: Aliquot the stock solution into separate tubes and store them at 4°C,

25°C, and -20°C.

Freeze-Thaw Stability: Subject a set of aliquots to multiple freeze-thaw cycles (e.g., freeze

at -20°C, thaw at room temperature for 30 minutes, and repeat for 3-5 cycles).

Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1

month), remove an aliquot from each storage condition.

HPLC-MS Analysis: Analyze each sample by HPLC to assess the percentage of the intact

peptide remaining. The appearance of new peaks may indicate degradation products. Use

MS to identify the parent peptide and any degradation fragments.
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Data Analysis: Compare the peak area of the intact peptide at each time point to the T=0

sample to quantify the percentage of degradation. Plot the percentage of intact peptide

versus time for each storage condition to determine the stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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